3-Amino-8-fluoroquinoline-2-carboxylic acid

• Molecular Formula: C10H7FN2O2
• Molecular Weight: 206.17 g/mol
• IUPAC Name: 3-amino-8-fluoroquinoline-2-carboxylic acid
• InChI: InChI=1S/C10H7FN2O2/c11-6-3-1-2-5-4-7(12)9(10(14)15)13-8(5)6/h1-4H,12H2,(H,14,15)
• InChI Key: DSGLLHGVZVPBFM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=CC(=C(N=C2C(=C1)F)C(=O)O)N

Description

3-Amino-8-fluoroquinoline-2-carboxylic acid is a fluorinated quinoline derivative. Quinolines are heterocyclic aromatic organic compounds with a wide range of applications in medicinal chemistry due to their biological activities. The incorporation of fluorine atoms into the quinoline structure often enhances the biological activity and pharmacokinetic properties of these compounds .

Preparation Methods

The synthesis of 3-Amino-8-fluoroquinoline-2-carboxylic acid typically involves cyclization and cycloaddition reactions, displacements of halogen atoms, or direct fluorination. One common method involves the reaction of 3-chloro-4-fluoroaniline with benzaldehyde and pyruvic acid in ethanol, followed by cyclization to form the quinoline ring . Industrial production methods may involve similar synthetic routes but optimized for large-scale production, including the use of catalysts and controlled reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

3-Amino-8-fluoroquinoline-2-carboxylic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form quinoline-2,3-dicarboxylic acid derivatives.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.

Substitution: Nucleophilic substitution reactions can replace the amino or fluoro groups with other functional groups. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like amines and thiols.

Scientific Research Applications

3-Amino-8-fluoroquinoline-2-carboxylic acid has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex quinoline derivatives.

Biology: This compound is studied for its potential antibacterial and antiviral activities.

Medicine: Fluoroquinolines, including this compound, are investigated for their potential use as anticancer agents due to their ability to inhibit enzymes like DNA gyrase and topoisomerase.

Industry: It is used in the development of new materials, including liquid crystals and dyes.

Mechanism of Action

The mechanism of action of 3-Amino-8-fluoroquinoline-2-carboxylic acid involves the inhibition of bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication and transcription. By inhibiting these enzymes, the compound prevents bacterial cell division and leads to cell death . This mechanism is similar to other fluoroquinolones, which are known for their broad-spectrum antibacterial activity .

Comparison with Similar Compounds

3-Amino-8-fluoroquinoline-2-carboxylic acid can be compared with other fluoroquinolones such as:

• Norfloxacin
• Pefloxacin
• Ciprofloxacin
• Ofloxacin These compounds share a similar quinoline core structure but differ in the position and nature of substituents, which can affect their biological activity and pharmacokinetic properties . The unique combination of amino and fluoro groups in this compound may confer distinct biological activities and advantages in specific applications .